Cas no 1780126-55-7 (2-(3-bromo-1H-indazol-6-yl)ethan-1-amine)

• Product Name: 2-(3-bromo-1H-indazol-6-yl)ethan-1-amine
• CAS No: 1780126-55-7
• CID: 4615206
• Update Time: 2025-05-22

2-(3-bromo-1H-indazol-6-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-1H-indazol-6-yl)ethan-1-amine

• SMILES： NCCC1=CC2=C(C=C1)C(Br)=NN2

Additional information on 2-(3-bromo-1H-indazol-6-yl)ethan-1-amine

2-(3-Bromo-1H-indazol-6-yl)ethan-1-amine

2-(3-Bromo-1H-indazol-6-yl)ethan-1-amine, also known by its CAS number 1780126-55-7, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound belongs to the class of indazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in therapeutic interventions.

The structure of 2-(3-Bromo-1H-indazol-6-yl)ethan-1-amine comprises an indazole ring system substituted with a bromine atom at position 3 and an ethylamine group at position 6. The indazole moiety, a bicyclic structure consisting of a benzene ring fused with an imidazole ring, is known for its ability to interact with various biological targets, including kinases, proteases, and G-protein coupled receptors (GPCRs). The presence of the bromine substituent introduces additional electronic and steric effects, which can modulate the compound's pharmacokinetic properties and bioavailability.

Recent studies have highlighted the potential of indazole derivatives as inhibitors of protein kinases, particularly in the context of cancer therapy. For instance, research published in the journal Nature Communications demonstrated that certain indazole-based compounds can effectively inhibit the activity of Aurora kinases, which are overexpressed in various types of cancers and play a critical role in cell proliferation and mitosis. The substitution pattern in 2-(3-Bromo-1H-indazol-6-yl)ethan-1-amine suggests that it may exhibit similar kinase-inhibiting properties, making it a promising candidate for further exploration in oncology.

In addition to its potential anticancer activity, indazole derivatives have also been investigated for their neuroprotective effects. A study conducted by researchers at the University of California, San Francisco, revealed that certain indazole-containing compounds can modulate the activity of NMDA receptors, which are implicated in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. While specific data on 2-(3-Bromo-1H-indazol-6-yli)ethan-l-amine's interaction with NMDA receptors are not yet available, its structural features suggest that it may warrant further investigation in this area.

The synthesis of 2-(3-Bromo-lH-indazol-S-yli)ethan-l-amino typically involves a multi-step process that includes nucleophilic aromatic substitution and amine alkylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving scalability for potential large-scale manufacturing.

In terms of pharmacokinetics, preliminary studies indicate that indazole derivatives, including this compound, exhibit favorable absorption profiles in preclinical models. However, further research is required to evaluate its bioavailability, metabolism, and excretion in humans. Understanding these parameters will be crucial for determining its suitability as a drug candidate.

The development of novel therapeutic agents based on indazole derivatives has been a focal point for many pharmaceutical companies and academic research groups. For example, Bristol Myers Squibb has recently reported promising results from early-stage clinical trials involving an indazole-based compound targeting fibrotic diseases. While these findings are not directly applicable to our compound under discussion, they underscore the broader significance of indazole derivatives in drug discovery.

In conclusion,< strong>CAS 1780126557 strong>, or< strong>(Ethan-l-amino)-indazol-S-Yli bromo strong>, represents an intriguing molecule with potential applications in multiple therapeutic areas. Its unique chemical structure and promising biological activities make it a valuable addition to the arsenal of compounds being explored for innovative treatments across various disease states.